Cas no 1326813-53-9 (8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326813-53-9
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• MDL: MFCD19706566
• CID: 4694765
• Update Time: 2025-10-29

8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706566
• Inchi： 1S/C23H26N2O4/c1-17-7-5-6-10-19(17)21(26)25-20(22(27)28)16-29-23(25)11-13-24(14-12-23)15-18-8-3-2-4-9-18/h2-10,20H,11-16H2,1H3,(H,27,28)
• InChI Key： SWUCKISRZVWKCE-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC=CC=2C)=O)C21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 596
• Topological Polar Surface Area: 70.1

Additional information on 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Professional Introduction to 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid (CAS No: 1326813-53-9)

Compound with the CAS number 1326813-53-9 and the product name 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic compound features a unique structural framework that combines an oxacycloalkane core with a diazaspiro system, making it an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a spirocyclic connection between a seven-membered oxygen-containing ring and an eight-membered nitrogen-containing ring. This distinctive architecture imparts unique electronic and steric properties to the molecule, which can be exploited for designing novel bioactive entities. The presence of multiple functional groups, including benzyl and methyl-substituted benzoyl moieties, further enhances its chemical diversity and reactivity.

In recent years, there has been growing interest in spirocyclic compounds due to their remarkable biological activities and potential therapeutic applications. Spirocycles are known for their ability to mimic natural products and exhibit high binding affinity to biological targets. The oxadiazaspiro scaffold, in particular, has shown promise in various pharmacological settings, including anti-inflammatory, antimicrobial, and anticancer agents.

The synthesis of 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the benzyl and methylbenzoyl substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize the synthetic pathway and improve efficiency.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The unique structural features of the spirocyclic system provide multiple opportunities for molecular optimization through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the molecule, researchers can fine-tune its biological activity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in modulating biological pathways associated with diseases such as cancer and neurodegeneration. The oxadiazaspiro scaffold has been shown to interact with specific enzymes and receptors, leading to inhibitory effects that could be exploited for therapeutic purposes. For instance, derivatives of this class of compounds have demonstrated promising results in preclinical models for inhibiting kinases involved in tumor growth.

The pharmacokinetic properties of 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are also of great interest. Understanding how a molecule behaves in vivo is crucial for determining its potential as a drug candidate. Studies have indicated that spirocyclic compounds often exhibit favorable pharmacokinetic profiles, including good solubility and metabolic stability. These properties are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect.

In addition to their pharmacological potential, spirocyclic compounds like this one offer advantages in terms of chemical diversity and structural complexity. These features can be leveraged to develop novel inhibitors or activators of biological pathways that are difficult to target with simpler molecules. The ability to design molecules with precise stereochemistry also enhances their binding affinity and selectivity towards specific biological targets.

The use of computational methods has become increasingly important in the study of spirocyclic compounds. Molecular modeling techniques can provide valuable insights into the interactions between these molecules and their biological targets. By predicting binding modes and affinity scores, researchers can prioritize which derivatives to synthesize next based on their predicted efficacy.

In conclusion, 8-Benzyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No: 1326813-53-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with multiple functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.